Cas no 1203069-90-2 (N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide)

• Product Name: N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide
• CAS No: 1203069-90-2
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 5971012
• PubChem ID: 45502512
• Update Time: 2025-06-09

N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide
• N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]cyclopentanecarboxamide
• N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}cyclopentanecarboxamide
• N-(4-((6-methylpyridazin-3-yl)amino)phenyl)cyclopentanecarboxamide
• AKOS024515273
• SR-01000923704-1
• 1203069-90-2
• SR-01000923704
• F5600-0153

• Inchi： 1S/C17H20N4O/c1-12-6-11-16(21-20-12)18-14-7-9-15(10-8-14)19-17(22)13-4-2-3-5-13/h6-11,13H,2-5H2,1H3,(H,18,21)(H,19,22)
• InChI Key： KRZYSVIKGLRRMZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(NC3=NN=C(C)C=C3)C=C2)=O)CCCC1

Computed Properties

• Exact Mass: 296.16371127g/mol
• Monoisotopic Mass: 296.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide

Comprehensive Overview of N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide (CAS No. 1203069-90-2)

N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide (CAS No. 1203069-90-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentanecarboxamide and pyridazine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a 6-methylpyridazin-3-yl group with an aminophenyl linkage, offering versatile reactivity and binding properties.

The compound's CAS No. 1203069-90-2 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its synthesis typically involves multi-step organic reactions, including amidation and aryl amination, to achieve the desired N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide structure. The presence of the cyclopentane ring enhances its lipophilicity, a property highly valued in medicinal chemistry for improving membrane permeability and bioavailability.

In recent years, the scientific community has focused on the potential therapeutic applications of pyridazine-derived compounds like N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide. These compounds are frequently investigated for their role in modulating enzyme activity or receptor interactions, making them candidates for treating various diseases. For instance, the 6-methylpyridazin-3-yl moiety is known to interact with kinases, which are pivotal in cellular signaling pathways. This has led to increased interest in the compound's potential use in oncology and inflammation research.

From a synthetic chemistry perspective, the compound's aminophenyl group provides a versatile site for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is crucial for structure-activity relationship (SAR) studies, where slight modifications can significantly impact biological activity. Researchers often employ high-throughput screening (HTS) to evaluate the efficacy of N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide and its analogs, leveraging advancements in computational chemistry and AI-driven drug design.

The growing demand for novel bioactive molecules has placed CAS No. 1203069-90-2 in the spotlight, particularly in the context of personalized medicine and targeted therapies. Its cyclopentanecarboxamide core aligns with current trends in fragment-based drug discovery, where smaller, modular components are assembled to optimize drug-like properties. Additionally, the compound's stability and solubility profile make it a promising candidate for formulation development, addressing challenges in drug delivery systems.

Environmental and safety considerations are also paramount when working with N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure laboratory safety. Regulatory agencies such as the FDA and EMA require thorough characterization of such compounds before clinical use, emphasizing the need for rigorous purity and stability testing.

In summary, N-{4-(6-methylpyridazin-3-yl)aminophenyl}cyclopentanecarboxamide (CAS No. 1203069-90-2) represents a compelling area of research in modern chemistry and pharmacology. Its structural features, combined with its potential therapeutic applications, make it a valuable subject for ongoing studies. As the scientific community continues to explore its capabilities, this compound may pave the way for innovative treatments and a deeper understanding of molecular interactions in biological systems.